Cas no 942012-17-1 (N'-2-(dimethylamino)-2-(4-methylphenyl)ethyl-N-(2-methylquinolin-4-yl)ethanediamide)

N'-2-(dimethylamino)-2-(4-methylphenyl)ethyl-N-(2-methylquinolin-4-yl)ethanediamide structure
942012-17-1 structure
Product name:N'-2-(dimethylamino)-2-(4-methylphenyl)ethyl-N-(2-methylquinolin-4-yl)ethanediamide
CAS No:942012-17-1
MF:C23H26N4O2
MW:390.478145122528
CID:5458582
PubChem ID:18589191

N'-2-(dimethylamino)-2-(4-methylphenyl)ethyl-N-(2-methylquinolin-4-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • F2880-1968
    • N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide
    • N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N'-(2-methylquinolin-4-yl)oxamide
    • AKOS024474751
    • N1-(2-(dimethylamino)-2-(p-tolyl)ethyl)-N2-(2-methylquinolin-4-yl)oxalamide
    • VU0504579-1
    • 942012-17-1
    • N'-2-(dimethylamino)-2-(4-methylphenyl)ethyl-N-(2-methylquinolin-4-yl)ethanediamide
    • Inchi: 1S/C23H26N4O2/c1-15-9-11-17(12-10-15)21(27(3)4)14-24-22(28)23(29)26-20-13-16(2)25-19-8-6-5-7-18(19)20/h5-13,21H,14H2,1-4H3,(H,24,28)(H,25,26,29)
    • InChI Key: ZRVSFTKLCNYVET-UHFFFAOYSA-N
    • SMILES: O=C(C(NC1C=C(C)N=C2C=CC=CC=12)=O)NCC(C1C=CC(C)=CC=1)N(C)C

Computed Properties

  • Exact Mass: 390.20557608g/mol
  • Monoisotopic Mass: 390.20557608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.3Ų
  • XLogP3: 3.4

N'-2-(dimethylamino)-2-(4-methylphenyl)ethyl-N-(2-methylquinolin-4-yl)ethanediamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2880-1968-5μmol
N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide
942012-17-1 90%+
5μl
$63.0 2023-04-30
Life Chemicals
F2880-1968-10μmol
N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide
942012-17-1 90%+
10μl
$69.0 2023-04-30
Life Chemicals
F2880-1968-10mg
N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide
942012-17-1 90%+
10mg
$79.0 2023-04-30
Life Chemicals
F2880-1968-1mg
N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide
942012-17-1 90%+
1mg
$54.0 2023-04-30
Life Chemicals
F2880-1968-2mg
N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide
942012-17-1 90%+
2mg
$59.0 2023-04-30
Life Chemicals
F2880-1968-2μmol
N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide
942012-17-1 90%+
2μl
$57.0 2023-04-30
Life Chemicals
F2880-1968-15mg
N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide
942012-17-1 90%+
15mg
$89.0 2023-04-30
Life Chemicals
F2880-1968-5mg
N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide
942012-17-1 90%+
5mg
$69.0 2023-04-30
Life Chemicals
F2880-1968-4mg
N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide
942012-17-1 90%+
4mg
$66.0 2023-04-30
Life Chemicals
F2880-1968-3mg
N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-methylquinolin-4-yl)ethanediamide
942012-17-1 90%+
3mg
$63.0 2023-04-30

Additional information on N'-2-(dimethylamino)-2-(4-methylphenyl)ethyl-N-(2-methylquinolin-4-yl)ethanediamide

Introduction to Compound CAS No. 942012-17-1: N'-2-(Dimethylamino)-2-(4-Methylphenyl)Ethyl-N-(2-Methylquinolin-4-Yl)Ethanedia

N'-2-(Dimethylamino)-2-(4-Methylphenyl)Ethyl-N-(2-Methylquinolin-4-Yl)Ethanedia (CAS No. 942012-17-1) is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its ethanediamide backbone, which serves as a versatile platform for various functional groups. The presence of a dimethylamino group and a 4-methylphenyl substituent on the ethyl chain, along with the 2-methylquinolin-4-yl moiety, endows this compound with distinctive electronic and steric properties.

Recent studies have highlighted the potential of CAS No. 942012-17-1 in drug design due to its ability to act as a scaffold for bioactive molecules. Researchers have explored its role in inhibiting key enzymes involved in metabolic pathways, making it a promising candidate for therapeutic interventions. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are implicated in various cancers and inflammatory diseases.

The synthesis of N'-2-(Dimethylamino)-2-(4-Methylphenyl)Ethyl-N-(2-Methylquinolin-4-Yl)Ethanedia involves a multi-step process that combines nucleophilic substitution and condensation reactions. The incorporation of the dimethylamino group enhances the compound's solubility in polar solvents, while the quinolinyl moiety contributes to its aromatic stability and potential for π–π interactions. These properties make it an attractive candidate for applications in both organic synthesis and material science.

In terms of applications, CAS No. 942012-17-1 has been investigated for its role in creating advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the presence of nitrogen atoms in both the dimethylamino and quinolinyl groups has been exploited to form stable metal complexes. A 2023 paper in *Chemistry of Materials* reported that this compound can form highly porous MOFs with exceptional gas adsorption capabilities, opening new avenues for environmental remediation technologies.

Furthermore, the ethanediamide backbone of this compound has been leveraged in peptide synthesis, where it serves as a building block for constructing bioactive peptides. The integration of this compound into peptide libraries has facilitated high-throughput screening for novel drug candidates. Its versatility as both a ligand and a scaffold underscores its importance in modern chemical research.

From an environmental perspective, N'-2-(Dimethylamino)-2-(4-Methylphenyl)Ethyl-N-(2-Methylquinolin-4-Yl)Ethanedia has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, this compound can undergo enzymatic degradation, reducing its persistence in natural ecosystems. This finding is particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, CAS No. 942017-17-1 stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups make it an invaluable tool for advancing chemical research and development. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations across various scientific domains is expected to grow significantly.

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